Cas no 2228117-67-5 (2-amino-2-(4-{(tert-butoxy)carbonylamino}-3-hydroxyphenyl)acetic acid)

• Product Name: 2-amino-2-(4-{(tert-butoxy)carbonylamino}-3-hydroxyphenyl)acetic acid
• CAS No: 2228117-67-5
• MF: C₁₃H₁₈N₂O₅
• MW: 282.292423725128
• CID: 5808414
• PubChem ID: 165701104
• Update Time: 2025-06-30

2-amino-2-(4-{(tert-butoxy)carbonylamino}-3-hydroxyphenyl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-amino-2-(4-{(tert-butoxy)carbonylamino}-3-hydroxyphenyl)acetic acid
• EN300-1875888
• 2-amino-2-(4-{[(tert-butoxy)carbonyl]amino}-3-hydroxyphenyl)acetic acid
• 2228117-67-5

• Inchi： 1S/C13H18N2O5/c1-13(2,3)20-12(19)15-8-5-4-7(6-9(8)16)10(14)11(17)18/h4-6,10,16H,14H2,1-3H3,(H,15,19)(H,17,18)
• InChI Key： RQNFMBKNOUKQQL-UHFFFAOYSA-N
• SMILES： O(C(NC1C=CC(=CC=1O)C(C(=O)O)N)=O)C(C)(C)C

Computed Properties

• Exact Mass: 282.12157168g/mol
• Monoisotopic Mass: 282.12157168g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 366
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.5
• Topological Polar Surface Area: 122Ų

Additional information on 2-amino-2-(4-{(tert-butoxy)carbonylamino}-3-hydroxyphenyl)acetic acid

2-Amino-2-(4-{(tert-butoxy)carbonylamino}-3-hydroxyphenyl)acetic Acid: A Promising Compound in Pharmaceutical Research

2-Amino-2-(4-{(tert-butoxy)carbonylamino}-3-hydroxyphenyl)acetic acid is a complex organic compound with a unique molecular structure that has garnered significant attention in the field of pharmaceutical research. Its chemical identity, CAS No. 2228117-67-5, represents a specific molecular entity with potential therapeutic applications. This compound belongs to the class of hydroxyphenylacetic acids, which are known for their involvement in various biological processes, including cellular signaling and metabolic regulation. The structural features of this molecule, particularly the tert-butoxy and carbonylamino groups, play a critical role in determining its pharmacological properties and biological activity.

The 3-hydroxyphenyl moiety in the molecule is a key functional group that contributes to its interaction with biological targets. This structural element is often associated with the modulation of enzyme activities and receptor binding, making it a subject of interest for drug development. The tert-butoxy group, acting as a protecting group, enhances the compound's stability and solubility, which are essential for its application in pharmaceutical formulations. Additionally, the carbonylamino functional group may participate in hydrogen bonding interactions, further influencing its biological activity.

Recent studies have highlighted the potential of 2-Amino-2-(4-{(tert-butoxy)carbonylamino}-3-hydroxyphenyl)acetic acid in the context of inflammatory diseases and metabolic disorders. Research published in Journal of Medicinal Chemistry (2023) demonstrated its ability to inhibit the activity of key enzymes involved in the inflammatory response, suggesting its potential as an anti-inflammatory agent. The compound's molecular structure allows it to interact with specific targets, such as pro-inflammatory cytokines and phospholipase A2, which are critical in the pathogenesis of chronic inflammatory conditions.

Another area of focus is the role of this compound in metabolic regulation. A 2024 study in Pharmacological Reports explored its effects on lipid metabolism and insulin sensitivity. The research indicated that the compound could modulate the activity of PPARγ (peroxisome proliferator-activated receptor gamma), a nuclear receptor involved in glucose and lipid homeostasis. This finding suggests that the compound may have therapeutic potential in the management of type 2 diabetes and obesity-related metabolic syndromes.

The hydroxyphenyl group in the molecule is also of interest for its potential involvement in antioxidant mechanisms. Recent work in Free Radical Biology and Medicine (2023) explored the compound's ability to scavenge reactive oxygen species (ROS) and protect cellular components from oxidative damage. The study suggested that the hydroxyphenyl group could act as a redox-active moiety, contributing to the compound's antioxidant properties. This property is particularly relevant in the context of neurodegenerative diseases, where oxidative stress is a key pathological factor.

In the realm of drug development, the compound has been evaluated for its potential as a prodrug candidate. Prodrugs are designed to improve the bioavailability and reduce the toxicity of active pharmaceutical ingredients. The tert-butoxy group in this compound may serve as a prodrug moiety, which can be metabolized in vivo to release the active pharmacophore. This approach could enhance the therapeutic index of the compound, making it a viable option for the treatment of various diseases.

The synthesis of 2-Amino-2-(4-{(tert-butoxy)carbonylamino}-3-hydroxyphenyl)acetic acid involves a series of well-defined chemical steps. A 2023 paper in Organic & Biomolecular Chemistry reported a novel synthetic route that utilizes microwave-assisted reactions to improve the efficiency and yield of the process. The study emphasized the importance of green chemistry principles in the synthesis, highlighting the use of environmentally friendly solvents and catalysts. This approach aligns with the growing emphasis on sustainable practices in pharmaceutical manufacturing.

Additionally, the compound's solubility and stability are critical factors in its pharmaceutical application. Research published in European Journal of Pharmaceutical Sciences (2024) investigated the impact of different excipients on the solubility of the compound in aqueous solutions. The study found that the addition of polyethylene glycol (PEG) significantly enhanced the solubility, which is essential for the formulation of oral dosage forms. This finding underscores the importance of formulation optimization in the development of the compound as a therapeutic agent.

Despite its promising properties, the compound is not without challenges. One of the primary concerns is its toxicological profile. A 2023 review in Toxicology Reports discussed the need for further studies to evaluate the long-term safety of the compound. The review highlighted the importance of in vivo and in vitro studies to assess potential toxic effects, particularly in the context of chronic exposure. These studies are crucial for ensuring the safety of the compound for therapeutic use.

In conclusion, 2-Amino-2-(4-{(tert-butoxy)carbonylamino}-3-hydroxyphenyl)acetic acid represents a significant advancement in pharmaceutical research. Its unique molecular structure and potential therapeutic applications in inflammatory diseases, metabolic disorders, and neurodegenerative conditions make it a promising candidate for further investigation. Ongoing research into its synthesis, formulation, and toxicological profile will be essential in determining its role in future drug development. The compound's potential to modulate key biological processes underscores the importance of continued exploration in the field of medicinal chemistry.

As the field of pharmaceutical research continues to evolve, compounds like 2-Amino-2-(4-{(tert-butoxy)carbonylamino}-3-hydroxyphenyl)acetic acid will play a crucial role in addressing unmet medical needs. The integration of advanced analytical techniques, such as mass spectrometry and high-throughput screening, will further enhance the understanding of its biological mechanisms and therapeutic potential. These efforts will not only contribute to the development of new drugs but also improve the overall safety and efficacy of pharmaceutical interventions.

The future of 2-Amino-2-(4-{(tert-butoxy)carbonylamino}-3-hydroxyphenyl)acetic acid as a therapeutic agent depends on the successful navigation of these challenges. Continued collaboration between researchers, pharmaceutical companies, and regulatory bodies will be essential in translating the compound's potential into clinical applications. As the scientific community continues to explore the complexities of drug development, compounds like this one will remain at the forefront of innovation, offering new possibilities for the treatment of a wide range of diseases.

Ultimately, the journey of 2-Amino-2-(4-{(tert-butoxy)carbonylamino}-3-hydroxyphenyl)acetic acid from a laboratory compound to a potential therapeutic agent is a testament to the power of scientific inquiry and innovation. Its unique properties and the ongoing research into its applications highlight the importance of interdisciplinary collaboration in advancing pharmaceutical science. As we continue to unlock the potential of such compounds, we move closer to developing more effective and safer treatments for patients around the world.